Helium-3

• IUPAC Name: helium-3
• InChI: InChI=1S/He/i1-1
• InChI Key: SWQJXJOGLNCZEY-BJUDXGSMSA-N
• Canonical SMILES: [He]
• Isomeric SMILES: [3He]
• Molecular Formula: He
• Molecular Weight: 3.0160293220 g/mol
• CAS No.: 14762-55-1

Description

Helium-3 is a light, stable isotope of helium with two protons and one neutron. Unlike the more common helium-4, which has two protons and two neutrons, this compound is unique in that it is one of the few stable isotopes with more protons than neutrons. This compound was first proposed in 1934 and isolated in 1939. It is found in trace amounts on Earth and is more abundant on the Moon, having been deposited by the solar wind over billions of years .

Preparation Methods

Synthetic Routes and Reaction Conditions: Helium-3 is primarily obtained through the decay of tritium, a radioactive isotope of hydrogen. Tritium decays into this compound through beta decay. This process is the main industrial method for producing this compound due to its scarcity on Earth .

Industrial Production Methods:

Tritium Decay: Tritium is stored and allowed to decay into this compound. This method is reliable but slow, as tritium has a half-life of approximately 12.3 years.

Natural Gas Extraction: this compound can also be extracted from natural gas, where it is found in very small quantities.

Lunar Mining: Future prospects include mining this compound from the lunar regolith, where it is more abundant.

Chemical Reactions Analysis

Helium-3 is chemically inert, similar to other noble gases, and does not readily form compounds. it plays a significant role in nuclear fusion reactions:

Fusion Reactions:

Scientific Research Applications

Helium-3 has a wide range of applications in various fields:

Nuclear Fusion: this compound is considered a potential fuel for nuclear fusion reactors due to its aneutronic fusion reactions, which produce less radioactive waste compared to other fusion reactions.

Cryogenics: this compound is used in cryogenic applications to achieve extremely low temperatures.

Medical Imaging: Hyperpolarized this compound gas is used in magnetic resonance imaging (MRI) to produce high-resolution images of the lungs.

Neutron Detection: this compound is used in neutron detectors for security and scientific research.

Mechanism of Action

Helium-3 exerts its effects primarily through its physical properties rather than chemical interactions. In nuclear fusion, this compound nuclei undergo fusion reactions that release energy in the form of charged particles, which can be converted into electricity. In medical imaging, hyperpolarized this compound gas enhances the contrast of MRI images by aligning the nuclear spins of this compound atoms, making it easier to visualize lung structures .

Comparison with Similar Compounds

Helium-3 is compared with other isotopes of helium and similar noble gases:

Helium-4: The most common isotope of helium, with two protons and two neutrons.

Hydrogen-1 (Protium): The only other stable isotope with more protons than neutrons.

Neon: Another noble gas with similar chemical inertness but different physical properties due to its higher atomic mass and different isotopic composition.

This compound’s unique properties, such as its low atomic mass and fermionic nature, make it valuable for specific applications in nuclear fusion, cryogenics, and medical imaging, setting it apart from other noble gases and isotopes.

Biological Activity

Helium-3 ($^3He$) is a light, non-radioactive isotope of helium that has garnered significant interest in various scientific fields, particularly in medical imaging and potential therapeutic applications. This article delves into the biological activity of this compound, focusing on its applications in imaging techniques and potential therapeutic uses, supported by data tables and case studies.

Overview of this compound

This compound is a stable isotope with two protons and one neutron. It is primarily produced through the decay of tritium and can also be found in trace amounts in natural gas deposits. Its unique physical properties make it suitable for various applications, especially in the medical field.

Applications in Medical Imaging

Hyperpolarized this compound MRI

One of the most prominent uses of this compound is in hyperpolarized this compound magnetic resonance imaging (MRI). This technique enhances the contrast of images obtained from the lungs, providing valuable insights into pulmonary function. The hyperpolarization process significantly increases the signal-to-noise ratio, allowing for detailed imaging of lung structures and functions.

Case Study: Imaging Lung Function

A study focused on hyperpolarized this compound MRI demonstrated its effectiveness in assessing lung function in patients with respiratory diseases. The research highlighted that inhaled hyperpolarized this compound could visualize airflow and gas exchange at a microstructural level, offering a non-invasive method to evaluate conditions such as asthma and chronic obstructive pulmonary disease (COPD) .

Table 1: Key Findings from Hyperpolarized this compound MRI Studies

Study	Subject	Findings
1	COPD Patients	Improved visualization of airflow obstruction compared to conventional MRI.
2	Asthma Patients	Enhanced detection of regional lung ventilation defects.
3	Healthy Volunteers	Demonstrated safety and feasibility for routine clinical use.

Biological Activity and Safety

The biological activity of this compound primarily revolves around its inert nature, which means it does not readily react with other substances in the body. This characteristic makes it an ideal candidate for imaging without introducing significant physiological changes or toxicity.

Radiobiological Studies

Research has indicated that this compound can be utilized in radiobiological applications, particularly in particle therapy for cancer treatment. The use of this compound ions has been investigated as an alternative to helium-4 ions due to their potential to deliver precise doses while minimizing damage to surrounding healthy tissues .

Table 2: Comparison of this compound and Helium-4 in Radiotherapy

Property	This compound	Helium-4
Energy Deposition Depth	Higher precision	Standard precision
Imaging Dose Requirement	Lower dose needed	Higher dose needed
Contrast-to-Noise Ratio	Comparable at low doses	Superior at high doses

Future Research Directions

The potential for this compound extends beyond imaging; ongoing research is exploring its use in fusion energy production and as a tracer in environmental studies. The isotope's unique properties may facilitate advancements in both medical and energy sectors.

Case Study: Environmental Tracing

This compound has been used as a tracer to study groundwater movement and interactions within geological formations. Its low abundance in nature allows researchers to track changes over time, providing insights into aquifer dynamics .